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Compound of Interest

Compound Name: DD1

Cat. No.: B8235259

Clarification Required: The Ambiguity of "DD1 Protein"

Initial research into the "DD1 protein” reveals that this designation is not unique to a single
protein. Instead, it can refer to several distinct proteins, each with different functions and
binding partners. To provide an accurate and in-depth technical guide, it is crucial to first
identify the specific "DD1 protein" of interest.

The following proteins are potential candidates based on scientific literature:

» Ddil (DNA-damage inducible 1): A protein involved in the ubiquitin-proteasome system and
the repair of DNA-protein crosslinks. Its interactions are crucial for maintaining genomic
stability.

e Proteins containing a Death Domain (DD): The "DD" may refer to the "Death Domain," a
protein-protein interaction module found in a superfamily of proteins that play critical roles in
apoptosis (programmed cell death) and inflammation. These proteins act as adaptors to
assemble signaling complexes.

« DDR1 (Discoidin Domain Receptor 1): A receptor tyrosine kinase that binds to collagen. It is
involved in cell adhesion, proliferation, and differentiation, and plays a significant role in
mammary gland development.

« DDHD1 (DDHD domain containing 1): An intracellular phospholipase that is involved in
regulating the dynamics of mitochondria. Mutations in the gene for this protein are

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b8235259?utm_src=pdf-interest
https://www.benchchem.com/product/b8235259?utm_src=pdf-body
https://www.benchchem.com/product/b8235259?utm_src=pdf-body
https://www.benchchem.com/product/b8235259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

associated with a hereditary neurological disorder.

o DI1R (Dopamine D1 Receptor): A G-protein coupled receptor that is a key player in the
central nervous system, mediating the effects of the neurotransmitter dopamine.

Path Forward: Your Input is Needed

To proceed with generating a comprehensive technical guide that includes detailed
experimental protocols, quantitative data on binding partners, and visualizations of signaling
pathways, please specify which of the above proteins is the "DD1 protein” you are researching.

Once the specific protein of interest is identified, the following sections will be developed to
meet the core requirements of your request:

« Introduction to the Specified DD1 Protein: A detailed overview of the protein's function,
structure, and biological significance.

e Known Binding Partners: A comprehensive list of identified interacting proteins, supported by
experimental evidence.

e Quantitative Analysis of Protein-Protein Interactions: A summary of binding affinities and
other quantitative data, presented in a clear tabular format.

o Experimental Methodologies for Identifying Binding Partners: Detailed protocols for key
techniques such as:

o Co-Immunoprecipitation (Co-IP)
o Yeast Two-Hybrid (Y2H) Screening
o Mass Spectrometry (MS)-based approaches (e.g., AP-MS)

» Signaling Pathways and Interaction Networks: Visual representations of the protein's
signaling cascades and interaction networks using Graphviz (DOT language), as requested.

We await your clarification to provide you with a targeted and accurate in-depth guide.
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 To cite this document: BenchChem. [Identifying the Binding Partners of DD1 Protein: A
Multifaceted Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8235259#identifying-the-binding-partners-of-dd1-
protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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